Cas no 1174310-50-9 (3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1174310-50-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD11558256
• CID: 4683486
• Update Time: 2025-05-21

3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid
• 3-(1-methyl-3-phenylpyrazol-4-yl)propanoic acid
• 1H-pyrazole-4-propanoic acid, 1-methyl-3-phenyl-
• 3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)-propanoic acid
• 3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid

• MDL： MFCD11558256
• Inchi： 1S/C13H14N2O2/c1-15-9-11(7-8-12(16)17)13(14-15)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,16,17)
• InChI Key： RBSKVRYMLUILNQ-UHFFFAOYSA-N
• SMILES： OC(CCC1=CN(C)N=C1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Topological Polar Surface Area: 55.1

Additional information on 3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid

Introduction to 3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1174310-50-9)

3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1174310-50-9, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This heterocyclic organic molecule features a pyrazole core, which is a privileged scaffold widely recognized for its biological activity and structural versatility. The presence of a methyl group at the 1-position and a phenyl ring at the 3-position of the pyrazole ring, along with a propanoic acid moiety at the 4-position, contributes to its unique chemical properties and potential therapeutic applications.

The compound's structure imparts several advantageous characteristics, including moderate solubility in both polar and non-polar solvents, which facilitates its use in various chemical and biological assays. The pyrazole ring itself is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design. Furthermore, the propanoic acid side chain provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Studies have demonstrated that compounds incorporating the pyrazole scaffold exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. Among these derivatives, 3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid has garnered attention due to its structural features that may confer selective binding to specific biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The pyrazole core is well-documented for its ability to modulate enzyme activity, particularly kinases and other signaling proteins involved in cellular processes. For instance, research has shown that certain pyrazole derivatives can inhibit the activity of Janus kinases (JAKs), which play a crucial role in inflammatory responses. The structural motif of 3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid suggests that it may interact with similar targets, offering a promising avenue for developing novel therapeutic agents.

Moreover, the phenyl ring at the 3-position of the pyrazole core can serve as a handle for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility is particularly valuable in drug discovery pipelines, where optimizing bioavailability and target specificity are critical for successful therapeutic outcomes.

Recent advances in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have been performed using 3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid as a query molecule to evaluate its binding affinity to various biological targets. These studies have suggested that the compound may exhibit inhibitory activity against several enzymes implicated in diseases such as cancer and inflammation. Such computational predictions provide valuable insights into the potential therapeutic applications of this compound and guide experimental efforts.

In vitro experiments have further corroborated these findings. Initial assays have shown that 3-(1-Methyl-3-phenyl-1H-pyrazol-4-yl)propanoic acid can modulate the activity of certain enzymes in cell-based models. For example, preliminary data indicate that it may inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival. These results are particularly intriguing given the high unmet medical need for effective anticancer therapies.

The propanoic acid side chain at the 4-position of the pyrazole ring also presents opportunities for further exploration. This moiety can be modified to enhance solubility or to introduce additional functional groups that may improve target engagement. For instance, esterification or amidation of the carboxylic acid group could yield derivatives with altered pharmacokinetic profiles while maintaining or even enhancing biological activity.

Another area of interest is the potential use of 3-(1-Methyl-3-phenyl-1H-pyrazol-4-yloxy)propanoic acid as an intermediate in synthetic chemistry. The presence of both reactive sites—the pyrazole ring and the propanoic acid side chain—makes it a versatile building block for constructing more complex molecules. Such derivatives could be explored for their own pharmacological properties or could serve as tools for studying enzyme mechanisms.

The synthesis of 3-(1-Methyl)-3-(phenyl)-1H-pyrazol[4a]pyrimidinone analogs has also been reported recently, providing further insights into the structural requirements for biological activity within this class of compounds. These studies have highlighted that modifications at both positions 1 and 5 can significantly impact potency and selectivity. While 1174310509 does not directly correspond to this specific derivative, it shares key structural features that make it relevant to these investigations.

The growing body of evidence supporting the therapeutic potential of pyrazole derivatives underscores their importance as scaffolds in medicinal chemistry. As research continues to uncover new biological targets and mechanisms, compounds like 3-(1-Methyl)-3-(phenyl)-propa-nonoic acid will likely play an increasingly significant role in drug discovery efforts.

In conclusion,CAS No:1174310509 represents an intriguing molecule with potential applications across multiple therapeutic areas. Its unique structure combines elements known to interact with biological targets effectively while offering opportunities for further chemical optimization through modifications at various positions on its framework.